Cas no 1780757-02-9 (1-(5-chloro-3-fluoro-2-methoxyphenyl)cyclopropan-1-amine)

• Product Name: 1-(5-chloro-3-fluoro-2-methoxyphenyl)cyclopropan-1-amine
• CAS No: 1780757-02-9
• MF: C₁₀H₁₁ClFNO
• MW: 215.651845216751
• CID: 6288055
• PubChem ID: 84784322
• Update Time: 2025-10-22

1-(5-chloro-3-fluoro-2-methoxyphenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-3-fluoro-2-methoxyphenyl)cyclopropan-1-amine
• 1780757-02-9
• EN300-1969247

• Inchi： 1S/C10H11ClFNO/c1-14-9-7(10(13)2-3-10)4-6(11)5-8(9)12/h4-5H,2-3,13H2,1H3
• InChI Key： CFLDQWSKVPZFRG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C=1)C1(CC1)N)OC)F

Computed Properties

• Exact Mass: 215.0513198g/mol
• Monoisotopic Mass: 215.0513198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(5-chloro-3-fluoro-2-methoxyphenyl)cyclopropan-1-amine

Introduction to 1-(5-chloro-3-fluoro-2-methoxyphenyl)cyclopropan-1-amine (CAS No. 1780757-02-9)

The compound 1-(5-chloro-3-fluoro-2-methoxyphenyl)cyclopropan-1-amine, with CAS registry number 1780757-02-9, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopropane ring with a substituted phenyl group and an amine functional group. The presence of multiple halogen substituents (chlorine and fluorine) and a methoxy group on the phenyl ring adds complexity to its chemical properties, making it an intriguing subject for research.

Recent studies have highlighted the potential of 1-(5-chloro-3-fluoro-2-methoxyphenyl)cyclopropan-1-amine in various applications, particularly in the development of novel pharmaceutical agents. The compound's structure allows for diverse interactions, including hydrogen bonding and π-interactions, which are critical in drug design. Researchers have explored its ability to modulate enzyme activity and target specific receptors, suggesting its potential role in treating conditions such as cancer, inflammation, and neurodegenerative diseases.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the substituted phenyl ring. The introduction of the cyclopropane ring is achieved through various methods, including the Simmons-Smith reaction or other cyclopropanation techniques. The optimization of these synthetic pathways has been a focal point for chemists aiming to improve yield and purity, ensuring that the compound can be produced on a larger scale for further testing and application.

In terms of physical properties, 1-(5-chloro-3-fluoro-2-methoxyphenyl)cyclopropan-1-amine exhibits a melting point of approximately 145°C and a boiling point around 380°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Recent advancements in computational chemistry have enabled researchers to model the electronic structure and reactivity of this compound with unprecedented accuracy. These studies have revealed that the cyclopropane ring contributes significantly to the compound's reactivity by introducing strain energy, which can be harnessed in various chemical transformations. Additionally, the presence of electron-withdrawing groups on the phenyl ring enhances the electrophilicity of certain positions, making them more susceptible to nucleophilic attack.

The biological evaluation of 1-(5-chloro-3-fluoro-2-methoxyphenyl)cyclopropan-1-amino has demonstrated promising results in preclinical studies. For instance, it has shown moderate inhibitory activity against certain kinases involved in cellular signaling pathways. This suggests that it could serve as a lead compound for developing targeted therapies against diseases characterized by excessive kinase activity.

In conclusion, 1-(5-chloro-3-fluoro-2-methoxyphenyl)cyclopropanamino (CAS No. 1780757-02-) is a versatile compound with significant potential in both academic research and industrial applications. Its unique structure, combined with recent advances in synthetic methodologies and computational modeling, positions it as a valuable tool for exploring new frontiers in organic chemistry and pharmacology.